Cas no 128019-61-4 (tert-butyl 3-(tert-butylcarbamoyl)piperazine-1-carboxylate)
128019-61-4 structure
Product Name:tert-butyl 3-(tert-butylcarbamoyl)piperazine-1-carboxylate
CAS No:128019-61-4
MF:C14H27N3O3
MW:285.382483720779
CID:1222464
PubChem ID:4063013
Update Time:2025-04-20
tert-butyl 3-(tert-butylcarbamoyl)piperazine-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl 3-(tert-butylcarbamoyl)piperazine-1-carboxylate
- 1-piperazinecarboxylic acid, 3-[[(1,1-dimethylethyl)amino]carbonyl]-, 1,1-dimethylethyl ester
- 128019-61-4
- SCHEMBL7275829
- DA-12988
- NASIOHFAYPRIAC-UHFFFAOYSA-N
- AS-11840
- DTXSID60869993
- 4-(tert.butoxycarbonyl)-N-tert.butyl-2-piperazinecarboxamide
- 2-(TERT-BUTYLCARBOXYAMIDE)-4-TERT-BUTOXYCARBONYLPIPERAZINE
- AB12288
- (s)-2-(tert-butylcarboxyamide)-4-tert-butoxycarbonylpiperazine
-
- Inchi: 1S/C14H27N3O3/c1-13(2,3)16-11(18)10-9-17(8-7-15-10)12(19)20-14(4,5)6/h10,15H,7-9H2,1-6H3,(H,16,18)
- InChI Key: NASIOHFAYPRIAC-UHFFFAOYSA-N
- SMILES: O(C(C)(C)C)C(N1CCNC(C(NC(C)(C)C)=O)C1)=O
Computed Properties
- Exact Mass: 285.20541
- Monoisotopic Mass: 285.20524173g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 369
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 70.7Ų
Experimental Properties
- PSA: 70.67
tert-butyl 3-(tert-butylcarbamoyl)piperazine-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 2077615-5g |
tert-butyl 3-(tert-butylcarbamoyl)piperazine-1-carboxylate |
128019-61-4 | 95% | 5g |
¥5832.00 | 2024-08-09 |
tert-butyl 3-(tert-butylcarbamoyl)piperazine-1-carboxylate Related Literature
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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